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Compound of Interest

Compound Name: Flufenoxuron

Cat. No.: B033157

For: Researchers, Scientists, and Drug Development Professionals Subject: Flufenoxuron
(CAS No. 101463-69-8)

Chemical Profile and Mode of Action

Flufenoxuron is a broad-spectrum insecticide and acaricide belonging to the benzoylurea
chemical class.[1][2] It is recognized as an insect growth regulator, primarily effective against
the immature stages of various pests.[3][4]

e |[UPAC Name: 1-[4-(2-chloro-a,a,a-trifluoro-p-tolyloxy)-2-fluorophenyl]-3-(2,6-
difluorobenzoyl)urea[5]

e Chemical Formula: C21H11CIFsN203

o Formulations: Commonly available as Emulsifiable Concentrates (EC), dispersible powders,
and suspension concentrates.

1.1 Mechanism of Action

Flufenoxuron acts as a chitin biosynthesis inhibitor with contact and stomach action. It
specifically targets and inhibits the enzyme Chitin Synthase 1 (CHS1). Chitin is a crucial
component of an insect's exoskeleton. By inhibiting its synthesis, Flufenoxuron disrupts the
molting process. Larvae exposed to the compound are unable to properly molt and
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subsequently die either during the molt or in the following instar. Furthermore, adult insects that
are treated may lay non-viable eggs, preventing the emergence of a new generation.
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Caption: Flufenoxuron's inhibition of the Chitin Synthase 1 (CHS1) enzyme pathway.

Application in Cotton Crops

Flufenoxuron is utilized in cotton farming to control a range of damaging pests, particularly

lepidopteran species and mites. Effective application is crucial for protecting yield and fiber

quality.

2.1 Target Pests in Cotton

Pest Category

Species

Mites

Cotton Spider Mite (Tetranychus spp.)

Bollworms

Cotton Bollworm (Helicoverpa armigera), Pink

Bollworm (Pectinophora gossypiella)

Other Pests

Cabbage Caterpillar, Bean Pod Borer

Data sourced from:

2.2 Application Rate and Timing
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Formulation Dosage Application Method Notes
Apply when pest
populations reach
50g/L Dispersible Foliar Spray (mixed economic thresholds.
o 30-50 mL per 667m?2 ]
Liquid with 30-45 L of water) Ensure thorough

coverage of the plant

canopy.

100g/L EC 25-200 g/ha

Dosage varies
] depending on pest
Foliar Spray
pressure and stage of

crop growth.

EC: Emulsifiable

Concentrate

Application in Fruit Crops

In fruit production, including pome fruits (apples, pears) and citrus, Flufenoxuron is an

effective tool for managing mites and other pests that can impact fruit quality and tree health.

3.1 Target Pests in Fruit Crops

Crop Target Pests
Apple Spider Mite, Apple Leaf Roller Moths,
Apples .
Fruit Tree Loopers
Pears Pear Psyllids
) Citrus Spider Mites, Citrus Psyllids, Citrus Leaf
Citrus )
Miners
] Phytophagous Mites (Panonychus spp.,
Vines/Grapes

Tetranychus spp.)

Data sourced from:

3.2 Application Rate and Timing
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Formulation Dosage Application Method Notes

Apply post-bloom

) when mite populations
) ] 1000-1500 times ] ]
50g/L Dispersible o ] begin to increase. For
o dilution (e.g., 67-100 Foliar Spray )
Liquid leaf miners and
mL per 100 L of water)
rollers, apply at the

early larval stage.

The specific rate
] depends on the target
100g/L EC 25-200 g/ha Foliar Spray )
pest and the density

of the orchard canopy.

EC: Emulsifiable

Concentrate

Experimental Protocols

4.1 Protocol: Field Efficacy Trial

This protocol outlines a standard methodology for evaluating the field efficacy of Flufenoxuron
against target pests in cotton or fruit crops. The design is based on common practices
described in entomological research.

Objective: To determine the percentage reduction of a target pest population following the
application of Flufenoxuron compared to an untreated control.

Methodology:
o Experimental Design:
o Use a Randomized Complete Block Design (RCBD) with a minimum of three replications.

o Each plot should be of a defined size (e.g., 6m x 5m) with appropriate buffer zones to
prevent spray drift.

e Treatments:
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o Treatment 1: Flufenoxuron at the recommended dose (e.g., 50 g a.i./ha).
o Treatment 2 (Optional): A standard insecticide for comparison.
o Treatment 3: Untreated Control (sprayed with water only).
e Application:
o Conduct a pre-treatment pest count one day before application.
o Apply treatments using a calibrated knapsack sprayer to ensure uniform coverage.
o Spray during periods of low wind to minimize drift.
» Data Collection:

o Count the number of live pests (e.g., larvae, mites) per a set number of leaves or plants
(e.g., 3 leaves per plant, 10 plants per plot) at specified intervals post-treatment (e.g., 3, 7,
and 10 days after application).

e Data Analysis:
o Calculate the mean pest population for each treatment at each interval.

o Determine the percentage of pest reduction over the control using a standard formula
(e.g., Henderson-Tilton's formula).

o Perform Analysis of Variance (ANOVA) on the collected data to determine statistical
significance between treatments.
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Workflow: Field Efficacy Trial
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Caption: A generalized workflow for conducting a field efficacy trial of an insecticide.
4.2 Protocol: Residue Analysis in Plant Tissues

This protocol describes a method for the determination of Flufenoxuron residues in crops like
fruits and vegetables using the QUEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe)
sample preparation method followed by LC-MS/MS analysis.
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Objective: To quantify the concentration (mg/kg) of Flufenoxuron in a given crop sample.
Methodology:
e Sample Homogenization:

o Weigh a representative portion of the sample (e.g., 10-15 g of fruit or vegetable tissue) into
a centrifuge tube.

o Extraction:

o Add an appropriate volume of acetonitrile and an extraction salt packet (containing
magnesium sulfate, sodium chloride, etc.).

o Shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte into
the organic phase.

o Centrifuge the sample (e.g., at 3000 xg for 1-2 minutes) to separate the layers.
e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Take an aliquot of the supernatant (the acetonitrile layer) and transfer it to a d-SPE
cleanup tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.
PSA removes interfering matrix components like organic acids and sugars.

o Vortex for 1 minute and centrifuge again to pellet the sorbent and any remaining solids.
e Analysis by LC-MS/MS:

o Take the final cleaned extract, filter it through a membrane filter (e.g., 0.22 um), and
transfer it to an autosampler vial.

o Inject the sample into a High-Performance Liquid Chromatography system coupled with a
Tandem Mass Spectrometer (LC-MS/MS).

o Quantify the Flufenoxuron concentration by comparing the peak area to a calibration
curve generated from certified reference standards.
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Workflow: Residue Analysis (QUEChERS & LC-MS/MS)
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Caption: Workflow for Flufenoxuron residue analysis using the QUEChERS method.

Resistance Management

The repeated use of insecticides with the same mode of action can lead to the development of
resistant pest populations. Flufenoxuron belongs to the IRAC Mode of Action Group 15. A
robust resistance management strategy is essential to maintain its long-term efficacy.
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Key Strategies:

» Rotation: Avoid sequential applications of Flufenoxuron or other Group 15 insecticides.
Rotate with products from different IRAC groups that have different modes of action.

» Integrated Pest Management (IPM): Incorporate Flufenoxuron into a broader IPM program
that includes biological controls, cultural practices, and regular monitoring of pest
populations to ensure that applications are only made when necessary.

e Adherence to Label Rates: Always use Flufenoxuron at the full recommended label rates.
Using lower rates can allow less susceptible individuals to survive and contribute to building
resistance in the population.

o Mixtures: While tank-mixes can be used for a broader pest spectrum, they should be used
cautiously as a resistance management tool. Alternating single-active-ingredient products is
often the preferred strategy.
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Logical Relationship: Insecticide Rotation Strategy
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Caption: Conceptual diagram of rotating insecticide modes of action to manage resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://irac-online.org/active-ingredient/flufenoxuron/
https://en.wikipedia.org/wiki/Flufenoxuron
https://www.essencechem.com/product/flufenoxuron.html
https://www.essencechem.com/product/flufenoxuron.html
https://www.essencechem.com/product/flufenoxuron.html
https://m.plantgrowthhormones.com/showroom/insecticide-flufenoxuron-95-tc-98-tc-against-pests.html
https://www.fsc.go.jp/english/evaluationreports/flufenoxuron_fullreport.pdf
https://www.benchchem.com/product/b033157#flufenoxuron-application-in-cotton-and-fruit-crops
https://www.benchchem.com/product/b033157#flufenoxuron-application-in-cotton-and-fruit-crops
https://www.benchchem.com/product/b033157#flufenoxuron-application-in-cotton-and-fruit-crops
https://www.benchchem.com/product/b033157#flufenoxuron-application-in-cotton-and-fruit-crops
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

